Cas no 149252-67-5 (b-D-erythro-Pentofuranurononitrile,1,2-dideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-4-C-(hydroxymethyl)-(9CI))

• Product Name: b-D-erythro-Pentofuranurononitrile,1,2-dideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-4-C-(hydroxymethyl)-(9CI)
• CAS No: 149252-67-5
• MF: C₁₁H₁₃N₃O₅
• MW: 267.238022565842
• CID: 158531
• PubChem ID: 452277
• Update Time: 2025-04-19

b-D-erythro-Pentofuranurononitrile,1,2-dideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-4-C-(hydroxymethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-erythro-Pentofuranurononitrile,1,2-dideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-4-C-(hydroxymethyl)-(9CI)
• (2R,3S,5R)-3-hydroxy-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolane-2-carbonitrile
• 4'-CN-T
• beta-D-erythro-Pentofuranurononitrile, 1,2-dideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-4-C-(hydroxymethyl)-
• 4'-Cyanothymidine
• LOOAUVYUIGMRGU-VAOFZXAKSA-N
• .beta.-D-erythro-Pentofuranurononitrile, 1,2-dideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-4-C-(hydroxymethyl)-
• SCHEMBL1417543
• (2R,3S,5R)-3-hydroxy-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-carbonitrile
• 149252-67-5
• Thymidine, 4'-cyano-
• 139888-11-2

• Inchi： 1S/C11H13N3O5/c1-6-3-14(10(18)13-9(6)17)8-2-7(16)11(4-12,5-15)19-8/h3,7-8,15-16H,2,5H2,1H3,(H,13,17,18)/t7-,8+,11+/m0/s1
• InChI Key： LOOAUVYUIGMRGU-VAOFZXAKSA-N
• SMILES： O1[C@H](C[C@@H]([C@@]1(C#N)CO)O)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 267.086
• Monoisotopic Mass: 267.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.56g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.632